Cas no 2228663-54-3 (2-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-amine)

2-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-amine is a versatile heterocyclic compound featuring a pyrazole core with a phenyl substituent at the 3-position and an amine-functionalized propenyl group at the 4-position. This structure offers significant potential in medicinal chemistry and materials science due to its dual functionality, enabling diverse derivatization pathways. The pyrazole moiety provides stability and binding affinity, while the propenylamine side chain enhances reactivity for further modifications. Its rigid yet tunable framework makes it a valuable intermediate for synthesizing pharmacologically active compounds or functional polymers. The compound's well-defined reactivity profile and synthetic accessibility further underscore its utility in research and industrial applications.

2-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-amine structure

2228663-54-3 structure

Product Name:2-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-amine

CAS No:2228663-54-3

MF:C₁₂H₁₃N₃

MW:199.251722097397

CID:5970118

PubChem ID:165966178

Update Time:2025-05-20

2-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

- 2-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-amine
- 2228663-54-3
- EN300-1862423
- Inchi： 1S/C12H13N3/c1-9(7-13)11-8-14-15-12(11)10-5-3-2-4-6-10/h2-6,8H,1,7,13H2,(H,14,15)
- InChI Key： DUKWRFXVUNIOIT-UHFFFAOYSA-N
- SMILES： N1C(C2C=CC=CC=2)=C(C=N1)C(=C)CN

Computed Properties

Exact Mass: 199.110947427g/mol
Monoisotopic Mass: 199.110947427g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 54.7Å²

2-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1862423-1g	2-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-amine	2228663-54-3	1g	$1485.0	2023-09-18
Enamine	EN300-1862423-5g	2-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-amine	2228663-54-3	5g	$4309.0	2023-09-18
Enamine	EN300-1862423-10g	2-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-amine	2228663-54-3	10g	$6390.0	2023-09-18
Enamine	EN300-1862423-0.05g	2-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-amine	2228663-54-3	0.05g	$1247.0	2023-09-18
Enamine	EN300-1862423-0.1g	2-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-amine	2228663-54-3	0.1g	$1307.0	2023-09-18
Enamine	EN300-1862423-0.25g	2-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-amine	2228663-54-3	0.25g	$1366.0	2023-09-18
Enamine	EN300-1862423-0.5g	2-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-amine	2228663-54-3	0.5g	$1426.0	2023-09-18
Enamine	EN300-1862423-1.0g	2-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-amine	2228663-54-3	1g	$1485.0	2023-05-23
Enamine	EN300-1862423-2.5g	2-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-amine	2228663-54-3	2.5g	$2912.0	2023-09-18
Enamine	EN300-1862423-5.0g	2-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-amine	2228663-54-3	5g	$4309.0	2023-05-23

2-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-amine Related Literature

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Additional information on 2-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-amine

Compound 2-(3-phenyl-1H-pyrazol-4-yl)prop-2-en-1-amine (CAS No. 2228663543)

The compound 2-(3-phenyl-1H-pyrazol-4-yl)prop-en-1-amine (CAS No. 2228663543) is a highly intriguing organic molecule with a unique structure and promising applications in various fields. This compound, characterized by its pyrazole ring and alkenyl amine group, has garnered significant attention in recent years due to its potential in drug discovery and material science.

The pyrazole moiety, a five-membered aromatic ring containing two adjacent nitrogen atoms, is known for its versatility in chemical synthesis and biological activity. The presence of a phenyl group attached to the pyrazole ring further enhances the molecule's stability and reactivity. Recent studies have demonstrated that this compound exhibits antioxidant properties, making it a potential candidate for applications in skincare products and food additives.

The prop-en-amine structure of this compound contributes to its ability to participate in various chemical reactions, such as Michael addition and conjugate additions. These reactions are pivotal in the synthesis of complex molecules, including pharmaceutical agents and advanced materials. Researchers have also explored the use of this compound as a precursor for synthesizing heterocyclic compounds, which are widely used in drug development.

In terms of synthesis, the compound can be prepared through a variety of methods, including coupling reactions, ring-closing metathesis, and Michael addition. These methods have been optimized in recent studies to improve yield and selectivity, making the synthesis process more efficient and scalable for industrial applications.

The biological activity of 2-(3-phenylpyrazolyl)prop-en-amine